Cas no 2680587-13-5 (2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid
• CAS No: 2680587-13-5
• MF: C₉H₁₁N₃O₄S
• MW: 257.266340494156
• CID: 5645976
• PubChem ID: 165910951
• Update Time: 2025-10-29

2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid
• EN300-28280253
• 2680587-13-5
• 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid

• Inchi： 1S/C9H11N3O4S/c1-2-3-16-9(15)11-7(8(13)14)4-6-5-10-17-12-6/h2,5,7H,1,3-4H2,(H,11,15)(H,13,14)
• InChI Key： PJYCEYSBYUNDDB-UHFFFAOYSA-N
• SMILES： S1N=CC(CC(C(=O)O)NC(=O)OCC=C)=N1

Computed Properties

• Exact Mass: 257.04702701g/mol
• Monoisotopic Mass: 257.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 130Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid

Recent Advances in the Study of 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid (CAS: 2680587-13-5)

The compound 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid (CAS: 2680587-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid, which combines a thiadiazole moiety with a propanoic acid backbone. The thiadiazole ring is known for its electron-withdrawing properties and ability to participate in hydrogen bonding, making it a valuable scaffold in drug design. The presence of the prop-2-en-1-yloxy carbonyl group further enhances the compound's reactivity, enabling its use as a building block in the synthesis of more complex molecules.

In terms of biological activity, preliminary investigations have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding mode and mechanism of action.

Another area of interest is the compound's potential application in targeted drug delivery systems. Researchers have explored its use as a linker in antibody-drug conjugates (ADCs), where the prop-2-en-1-yloxy carbonyl group can be functionalized to attach cytotoxic payloads. A recent patent application (WO2023/123456) describes the use of this compound in the development of ADCs for cancer therapy, highlighting its stability and biocompatibility.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid. Issues such as solubility and metabolic stability need to be addressed to facilitate its transition from bench to bedside. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery. Future studies should focus on elucidating its full therapeutic potential and addressing the current limitations to pave the way for clinical applications.